Benzo[b]thiophene-5-carboxylic acid, 3-formyl-, methyl ester

• IUPAC Name: methyl 3-formyl-1-benzothiophene-5-carboxylate
• InChI: InChI=1S/C11H8O3S/c1-14-11(13)7-2-3-10-9(4-7)8(5-12)6-15-10/h2-6H,1H3
• InChI Key: SXNIZWJNOZKDST-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)SC=C2C=O
• Molecular Formula: C11H8O3S
• Molecular Weight: 220.25 g/mol

Description

“Benzo[b]thiophene-5-carboxylic acid, 3-formyl-, methyl ester” is a chemical compound. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular formula of “Benzo[b]thiophene-5-carboxylic acid, 3-formyl-, methyl ester” is C11H8O3S. It is a derivative of thiophene, which is a five-membered ring made up of one sulfur as heteroatom.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Benzo[b]thiophene-5-carboxylic acid, 3-formyl-, methyl ester” include a density of 1.354±0.06 g/cm3 and a boiling point of 374.8±22.0 °C.

Scientific Research Applications

Medicinal Chemistry

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Industrial Chemistry

. This suggests that methyl 3-formyl-1-benzothiophene-5-carboxylate could potentially be used in similar applications.

Organic Semiconductors

. This implies that methyl 3-formyl-1-benzothiophene-5-carboxylate could be used in the development of new organic semiconductors.

Organic Field-Effect Transistors (OFETs)

. Methyl 3-formyl-1-benzothiophene-5-carboxylate, being a thiophene derivative, could potentially be used in the development of OFETs.

Organic Light-Emitting Diodes (OLEDs)

. This suggests that methyl 3-formyl-1-benzothiophene-5-carboxylate could be used in the development of OLEDs.

Photochromic Materials

. This suggests that methyl 3-formyl-1-benzothiophene-5-carboxylate could potentially be used in the synthesis of new photochromic materials.

Safety and Hazards

While specific safety and hazards information for “Benzo[b]thiophene-5-carboxylic acid, 3-formyl-, methyl ester” is not available, it’s important to handle all chemicals with appropriate safety precautions. For example, benzothiophene-3-carboxylic acid is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions of “Benzo[b]thiophene-5-carboxylic acid, 3-formyl-, methyl ester” could involve its use in the synthesis of larger, usually bioactive structures. The Suzuki–Miyaura (SM) cross-coupling reaction, which is arguably the most widely-applied transition metal catalysed carbon–carbon bond forming reaction to date, could potentially be used in the synthesis of this compound.

Mechanism of Action

is a class of organic compounds that contain a benzene ring fused to a thiophene ring . These compounds are known to exhibit a variety of properties and applications. For instance, they are utilized in industrial chemistry and material science as corrosion inhibitors . They also play a prominent role in the advancement of organic semiconductors , organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs) .

In terms of biological activity, molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer , anti-inflammatory , antimicrobial , antihypertensive , and anti-atherosclerotic properties .